![molecular formula C18H29NO B3854302 1-[2-(2,6-diisopropylphenoxy)ethyl]pyrrolidine](/img/structure/B3854302.png)
1-[2-(2,6-diisopropylphenoxy)ethyl]pyrrolidine
Overview
Description
1-[2-(2,6-diisopropylphenoxy)ethyl]pyrrolidine, also known as DIPEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DIPEP is a pyrrolidine derivative that has been synthesized through a multi-step process, and its unique chemical structure has made it a promising candidate for use in drug development, as well as in other areas of research.
Mechanism of Action
The mechanism of action of 1-[2-(2,6-diisopropylphenoxy)ethyl]pyrrolidine as an acetylcholinesterase inhibitor involves the binding of the compound to the active site of the enzyme. This binding prevents the breakdown of acetylcholine, leading to increased levels of the neurotransmitter in the brain. This increased activity of acetylcholine can lead to improved cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on the biochemical and physiological processes in the brain. It has been shown to increase the levels of acetylcholine in the brain, leading to improved cognitive function and memory. Additionally, this compound has been shown to have antioxidant activity, which may have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[2-(2,6-diisopropylphenoxy)ethyl]pyrrolidine in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, the well-studied mechanism of action of this compound makes it a useful tool for investigating the role of acetylcholine in the brain. However, one limitation of using this compound is its relatively high cost compared to other compounds used in lab experiments.
Future Directions
There are many potential future directions for research involving 1-[2-(2,6-diisopropylphenoxy)ethyl]pyrrolidine. One area of interest is the development of this compound-based drugs for the treatment of Alzheimer's disease and other neurological disorders. Additionally, further investigation into the antioxidant activity of this compound may lead to the development of new neuroprotective agents. Finally, the use of this compound in combination with other compounds may lead to the development of new drugs with improved efficacy and fewer side effects.
Conclusion:
In conclusion, this compound, or this compound, is a promising compound that has gained significant attention in scientific research. Its unique chemical structure and well-studied mechanism of action make it a useful tool for investigating the role of acetylcholine in the brain, as well as a potential candidate for the development of new drugs for the treatment of neurological disorders. Further research into the biochemical and physiological effects of this compound may lead to the development of new neuroprotective agents and improved drug therapies.
Scientific Research Applications
1-[2-(2,6-diisopropylphenoxy)ethyl]pyrrolidine has been studied extensively for its potential applications in drug development. It has been shown to have significant activity as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This activity makes this compound a potential candidate for the treatment of Alzheimer's disease, as well as other neurological disorders.
properties
IUPAC Name |
1-[2-[2,6-di(propan-2-yl)phenoxy]ethyl]pyrrolidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29NO/c1-14(2)16-8-7-9-17(15(3)4)18(16)20-13-12-19-10-5-6-11-19/h7-9,14-15H,5-6,10-13H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWARCJVNTXEDNX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=CC=C1)C(C)C)OCCN2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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